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molecular formula C7H5ClN4 B038658 4-Chloro-6-(1H-pyrazol-1-yl)pyrimidine CAS No. 114833-95-3

4-Chloro-6-(1H-pyrazol-1-yl)pyrimidine

Cat. No. B038658
CAS RN: 114833-95-3
M. Wt: 180.59 g/mol
InChI Key: HDRFFLHBLUPAKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08309577B2

Procedure details

A mixture of 4,6-dichloropyrimidine (5.96 g, 40 mmol), 1H-pyrazole (2.72 g, 40.0 mmol), and cesium carbonate (13.03 g, 40.0 mmol) was stirred in DMF (25 mL) at room temperature for 18 h. The reaction was diluted into 100 mL water and extracted with EtOAc. The combined organic layers were concentrated and purified by flash chromatography on a 240 g silica gel cartridge with 0 to 20% ethyl acetate in hexane to yield 4-chloro-6-(1H-pyrazol-1-yl)pyrimidine (4.80 g, 66% yield). 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 8.77 (1H, d, J=0.76 Hz), 8.55 (1H, d, J=2.77 Hz), 7.96 (1H, d, J=1.01 Hz), 7.80 (1H, d, J=1.01 Hz), 6.51 (1H, dd, J=2.64, 1.64 Hz).
Name
4,6-dichloropyrimidine
Quantity
5.96 g
Type
reactant
Reaction Step One
Name
1H-pyrazole
Quantity
2.72 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
13.03 g
Type
reactant
Reaction Step One
Name
water
Quantity
100 mL
Type
reactant
Reaction Step Two
Name
DMF
Quantity
25 mL
Type
solvent
Reaction Step Three
Name
4-chloro-6-(1H-pyrazol-1-yl)pyrimidine
Yield
66%

Identifiers

REACTION_CXSMILES
Cl[C:2]1[CH:7]=[C:6]([Cl:8])[N:5]=[CH:4][N:3]=1.[NH:9]1[CH:13]=[CH:12][CH:11]=[N:10]1.C(=O)([O-])[O-].[Cs+].[Cs+].O>CN(C=O)C>[Cl:8][C:6]1[CH:7]=[C:2]([N:9]2[CH:13]=[CH:12][CH:11]=[N:10]2)[N:3]=[CH:4][N:5]=1 |f:2.3.4|

Inputs

Step One
Name
4,6-dichloropyrimidine
Quantity
5.96 g
Type
reactant
Smiles
ClC1=NC=NC(=C1)Cl
Name
1H-pyrazole
Quantity
2.72 g
Type
reactant
Smiles
N1N=CC=C1
Name
cesium carbonate
Quantity
13.03 g
Type
reactant
Smiles
C([O-])([O-])=O.[Cs+].[Cs+]
Step Two
Name
water
Quantity
100 mL
Type
reactant
Smiles
O
Step Three
Name
DMF
Quantity
25 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc
CONCENTRATION
Type
CONCENTRATION
Details
The combined organic layers were concentrated
CUSTOM
Type
CUSTOM
Details
purified by flash chromatography on a 240 g silica gel cartridge with 0 to 20% ethyl acetate in hexane

Outcomes

Product
Name
4-chloro-6-(1H-pyrazol-1-yl)pyrimidine
Type
product
Smiles
ClC1=NC=NC(=C1)N1N=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 4.8 g
YIELD: PERCENTYIELD 66%
YIELD: CALCULATEDPERCENTYIELD 66.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.